Cas no 32785-04-9 (Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate)

• Product Name: Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate
• CAS No: 32785-04-9
• MF: C₈H₁₀ClNO₇
• MW: 267.620501995087
• CID: 1453373
• PubChem ID: 12607144
• Update Time: 2025-10-28

Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate
• 1-Methoxy-3-(methoxycarbonyl)pyridin-1-ium perchlorate
• 32785-04-9
• methyl 1-methoxypyridin-1-ium-3-carboxylate;perchlorate

• Inchi： 1S/C8H10NO3.ClO4/c1-11-8(10)7-4-3-5-9(6-7)12-2;2-1(3,4)5/h3-6H,1-2H3;/q+1;-1
• InChI Key： UTWWAHVUYFKDET-UHFFFAOYSA-N
• SMILES： [Cl+3]([O-])([O-])([O-])[O-].O(C)[N+]1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 267.0145794g/mol
• Monoisotopic Mass: 267.0145794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Additional information on Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate

Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate (CAS No. 32785-04-9)

Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate (CAS No. 32785-04-9) is a versatile compound with significant applications in various fields of chemistry and biology. This compound is characterized by its unique pyridinium core and functional groups, making it an important molecule for both academic research and industrial applications.

The molecular structure of Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate consists of a pyridinium ring substituted with a methoxy group at the 1-position and a methoxycarbonyl group at the 3-position. The perchlorate ion serves as the counterion, providing the necessary charge balance. This combination of functional groups imparts specific chemical properties that are crucial for its various uses.

In recent years, there has been growing interest in the use of Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate in the development of new materials and pharmaceuticals. One of the key areas of research is its potential as a building block for supramolecular assemblies. The pyridinium core and functional groups enable the formation of stable complexes through non-covalent interactions such as hydrogen bonding and π-π stacking. These interactions are essential for creating well-defined nanostructures with tailored properties.

Another significant application of Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate is in the field of catalysis. The compound has been shown to exhibit catalytic activity in various organic transformations, particularly in reactions involving nucleophilic substitution and addition reactions. Recent studies have demonstrated its effectiveness in promoting the synthesis of complex organic molecules under mild conditions, making it a valuable tool for synthetic chemists.

In the realm of medicinal chemistry, Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate has attracted attention due to its potential as a lead compound for drug discovery. The pyridinium core is known to interact with biological targets such as enzymes and receptors, which can be exploited for therapeutic purposes. Researchers have explored its use in developing new drugs for treating diseases such as cancer and neurodegenerative disorders. Preliminary studies have shown promising results in terms of bioavailability and target specificity.

The physical properties of Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate are also noteworthy. It is typically obtained as a white crystalline solid with good solubility in polar solvents such as water and methanol. Its high melting point and thermal stability make it suitable for use in high-temperature processes without significant degradation. These properties are advantageous for both laboratory-scale experiments and large-scale industrial applications.

Safety considerations are an important aspect when handling Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure safety. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to prevent any potential risks.

In conclusion, Pyridinium, 1-methoxy-3-(methoxycarbonyl)-, perchlorate (CAS No. 32785-04-9) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique molecular structure and properties make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use in developing innovative materials and pharmaceuticals.